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Compound of Interest

Compound Name:
Eicosapentaenoyl 1-Propanol-2-

amide

Cat. No.: B579852 Get Quote

Essential Safety and Handling Guide for
Eicosapentaenoyl 1-Propanol-2-amide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Eicosapentaenoyl 1-Propanol-2-amide. The

following procedures are based on available data for structurally related compounds and

general laboratory safety protocols.

Chemical Profile:
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Property Value Source

Formal Name

N-(2-hydroxy-1-

methylethyl)-5Z,8Z,11Z,14Z,17

Z-eicosapentaenamide

[1]

CAS Number 1638355-66-4 [1]

Molecular Formula C₂₃H₃₇NO₂ [1]

Formula Weight 359.6 [1]

Appearance A 10 mg/ml solution in ethanol [1]

Storage Temperature -20°C [1]

Stability ≥ 2 years at -20°C [1]

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Eicosapentaenoyl 1-Propanol-2-amide is

not readily available, the following PPE recommendations are based on the precautionary

principle and data from related N-acylethanolamines and fatty acids. A risk assessment should

be conducted for any specific experimental protocol.
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Body Part Required PPE
Rationale and
Specifications

Eyes/Face
Chemical safety goggles or a

face shield

Protects against splashes of

the chemical solution. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[2][3]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

lab coat

Prevents skin contact. For

related compounds, nitrile or

butyl gloves are often

recommended.[3] A lab coat

should be worn to protect

clothing and underlying skin.

Respiratory

Not generally required under

normal use with adequate

ventilation

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize inhalation of aerosols

or vapors.[2][3] If significant

aerosolization is expected, a

NIOSH-approved respirator

may be necessary.[3]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound at -20°C in a tightly sealed container, protected from light.[1][2] The

product is typically shipped on wet ice.[1]

It is often supplied as a solution in ethanol; be aware of the flammability of the solvent.

Handling/Experimental Protocol:
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Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Have an eyewash station and safety shower readily accessible.[2][3]

Assemble all necessary equipment and reagents before handling the compound.

Aliquoting and Dilution:

Allow the vial to warm to room temperature before opening to prevent condensation of

moisture.

Handle the compound under an inert atmosphere (e.g., nitrogen or argon) if possible,

especially for long-term storage of solutions to prevent oxidation of the polyunsaturated

fatty acid chain.

The compound is soluble in DMF, DMSO, and ethanol.[1] When preparing aqueous

solutions, be aware of its limited solubility in PBS (pH 7.2).[1]

Post-Handling:

Tightly reseal the container.

Return the compound to -20°C storage promptly.

Clean the work area thoroughly.

Dispose of contaminated materials as outlined in the disposal plan.
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Caption: Experimental workflow for handling Eicosapentaenoyl 1-Propanol-2-amide.
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Disposal Plan
Dispose of Eicosapentaenoyl 1-Propanol-2-amide and any contaminated materials in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

Waste Segregation:

Collect all waste materials, including unused compound, empty vials, and contaminated

consumables (e.g., pipette tips, gloves), in a designated and clearly labeled hazardous

waste container.

Do not mix with other incompatible waste streams.

Waste Container:

Use a chemically resistant, leak-proof container with a secure lid.

Label the container with "Hazardous Waste" and the full chemical name:

"Eicosapentaenoyl 1-Propanol-2-amide". Also, list the solvent if it is in solution (e.g.,

ethanol).

Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

ignition sources, especially if the solvent is flammable.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for hazardous waste.

Provide the EHS office with a complete list of the waste container's contents.
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Caption: Step-by-step chemical waste disposal workflow.

Disclaimer: This information is intended for guidance only and is based on available data for

related compounds. Always consult with your institution's safety office and refer to a specific

Safety Data Sheet (SDS) for the compound if one becomes available. The user is solely

responsible for compliance with all applicable laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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